Cas no 648896-35-9 (8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)-)

8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)- structure
648896-35-9 structure
Product Name:8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)-
CAS No:648896-35-9
MF:C13H11N3O
MW:225.245942354202
CID:413224
PubChem ID:57939264
Update Time:2025-04-19

8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)-
    • 2-(2-methylimidazol-1-yl)quinolin-8-ol
    • DTXSID20728350
    • SCHEMBL8344232
    • 648896-35-9
    • 2-(2-Methyl-1H-imidazol-1-yl)quinolin-8-ol
    • Inchi: 1S/C13H11N3O/c1-9-14-7-8-16(9)12-6-5-10-3-2-4-11(17)13(10)15-12/h2-8,17H,1H3
    • InChI Key: PCXZGIFDBHIYTB-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2C=CC(=NC=21)N1C=CN=C1C

Computed Properties

  • Exact Mass: 225.09033
  • Monoisotopic Mass: 225.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • PSA: 50.94
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